rac-(5S,8aS)-5-Benzyl-3-oxohexahydrooxazolo[4,3-c][1,4]oxazine-8a-carbonitrile

• IUPAC Name: (5S)-5-benzyl-3-oxo-1,5,6,8-tetrahydro-[1,3]oxazolo[4,3-c][1,4]oxazine-8a-carbonitrile
• InChI: InChI=1S/C14H14N2O3/c15-8-14-9-18-7-12(16(14)13(17)19-10-14)6-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2/t12-,14?/m0/s1
• InChI Key: YZLPRPROYPCMHG-NBFOIZRFSA-N
• Canonical SMILES: C1C(N2C(=O)OCC2(CO1)C#N)CC3=CC=CC=C3
• Isomeric SMILES: C1[C@@H](N2C(=O)OCC2(CO1)C#N)CC3=CC=CC=C3
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

The compound is a racemic mixture of a 1,4-oxazine derivative. 1,4-Oxazines are heterocyclic compounds containing a six-membered ring with one oxygen atom, one nitrogen atom, and four carbon atoms. They are known to exhibit significant pharmacological properties.

Molecular Structure Analysis

The molecular structure of 1,4-oxazines has been characterized spectroscopically and they are shown to exist in solution entirely as the 4H-isomer. The specific structure of your compound would depend on the positions and stereochemistry of the additional functional groups.

Chemical Reactions Analysis

1,4-Oxazines can undergo a variety of chemical reactions. For instance, the de/rehydrogenation of 1,4-oxazine linkers can efficiently switch single-molecule junctions between a low-conducting and a high-conducting state.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,4-oxazines can vary depending on their specific structure. They are generally stable compounds but can be reactive towards addition and polymerisation.

Mechanism of Action

The mechanism of action of 1,4-oxazines can vary greatly depending on their structure and the context in which they are used. For example, in the field of molecular electronics, 1,4-oxazines can act as switches, changing their conductance state through a process of de/rehydrogenation.

Future Directions

The field of 1,4-oxazine research is active and evolving. Future directions could include the development of new synthetic methods, exploration of their properties and potential applications in various fields such as pharmacology and molecular electronics.